REACTION_CXSMILES
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[CH3:1][C:2]1[C:7]([CH3:8])=[C:6]([CH2:9][OH:10])[C:5]([CH3:11])=[C:4]([CH3:12])[C:3]=1[CH2:13][OH:14].S(=O)(=O)(O)[OH:16].[OH2:20]>CC(C)=O.[O-2].[Cr+6].[O-2].[O-2]>[CH3:8][C:7]1[C:2]([CH3:1])=[C:3]([C:13]([OH:14])=[O:20])[C:4]([CH3:12])=[C:5]([CH3:11])[C:6]=1[C:9]([OH:16])=[O:10] |f:4.5.6.7|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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CC1=C(C(=C(C(=C1C)CO)C)C)CO
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Name
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Quantity
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14.5 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0.14 mL
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Type
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catalyst
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Smiles
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[O-2].[Cr+6].[O-2].[O-2]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Type
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CUSTOM
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Details
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with stirring at 0° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The mixture was stirred vigorously at 0° C. for 1 hour
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Duration
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1 h
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated by rotary evaporation, and 1NHCl
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Type
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ADDITION
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Details
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was added
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Type
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CUSTOM
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Details
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The product was precipitated
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Type
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TEMPERATURE
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Details
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by cooling
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Type
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FILTRATION
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Details
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was filtered
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Type
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WASH
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Details
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washed with water (3×) and diethyl ether (3×)
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Type
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CUSTOM
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Details
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dried at high vacuum
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Reaction Time |
18 h |
Name
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Type
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product
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Smiles
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CC1=C(C(=C(C(=C1C)C(=O)O)C)C)C(=O)O
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Type | Value | Analysis |
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AMOUNT: MASS | 4.55 g | |
YIELD: PERCENTYIELD | 80% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |